Cas no 35423-91-7 (1,4-Benzenediamine,N1,N4-diheptyl-)

1,4-Benzenediamine,N1,N4-diheptyl- Properties

Names and Identifiers

• 1,4-Benzenediamine,N1,N4-diheptyl-
• N N-DIHEPTYL-P-PHENYLENEDIAMINE
• N1,N4-diheptylbenzene-1,4-diamine
• 1,4-Benzenediamine,N,N'-diheptyl- (9CI)
• N,N'-Diheptyl-p-phenylenediamine
• 1-N,4-N-diheptylbenzene-1,4-diamine
• SCHEMBL2720066
• N,N-DIHEPTYL-P-PHENYLENEDIAMINE
• 35423-91-7
• +Expand

• InChIKey： ZJNLYGOUHDJHMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H36N2/c1-15(2)7-9-17(5)21-19-11-13-20(14-12-19)22-18(6)10-8-16(3)4/h11-18,21-22H,7-10H2,1-6H3
• SMILES： CC(CCC(NC1=CC=C(NC(CCC(C)C)C)C=C1)C)C

Computed Properties

• Exact Mass: 304.288
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Monoisotopic Mass: 304.288
• Heavy Atom Count: 22
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 24.1A^2